Cas no 2361656-95-1 (N-{2-methyl-4-(trifluoromethyl)furan-3-ylmethyl}prop-2-enamide)

• Product Name: N-{2-methyl-4-(trifluoromethyl)furan-3-ylmethyl}prop-2-enamide
• CAS No: 2361656-95-1
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• CID: 5415344
• PubChem ID: 145909820
• Update Time: 2025-07-18

N-{2-methyl-4-(trifluoromethyl)furan-3-ylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[[2-Methyl-4-(trifluoromethyl)furan-3-yl]methyl]prop-2-enamide
• N-{[2-methyl-4-(trifluoromethyl)furan-3-yl]methyl}prop-2-enamide
• 2361656-95-1
• Z3417282026
• EN300-26578670
• N-[[2-Methyl-4-(trifluoromethyl)-3-furanyl]methyl]-2-propenamide
• N-{2-methyl-4-(trifluoromethyl)furan-3-ylmethyl}prop-2-enamide

• Inchi： 1S/C10H10F3NO2/c1-3-9(15)14-4-7-6(2)16-5-8(7)10(11,12)13/h3,5H,1,4H2,2H3,(H,14,15)
• InChI Key： MTRVPEDIPQYXAK-UHFFFAOYSA-N
• SMILES： C(NCC1C(C(F)(F)F)=COC=1C)(=O)C=C

Computed Properties

• Exact Mass: 233.06636305g/mol
• Monoisotopic Mass: 233.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.234±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 315.6±42.0 °C(Predicted)
• pka: 13.64±0.46(Predicted)

Additional information on N-{2-methyl-4-(trifluoromethyl)furan-3-ylmethyl}prop-2-enamide

Comprehensive Overview of N-{2-methyl-4-(trifluoromethyl)furan-3-ylmethyl}prop-2-enamide (CAS No. 2361656-95-1)

The compound N-{2-methyl-4-(trifluoromethyl)furan-3-ylmethyl}prop-2-enamide (CAS No. 2361656-95-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and furan ring, make it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications due to the growing demand for fluorinated compounds in drug discovery and crop protection.

One of the key reasons for the rising interest in N-{2-methyl-4-(trifluoromethyl)furan-3-ylmethyl}prop-2-enamide is its role in the development of small-molecule inhibitors. The prop-2-enamide moiety is known to interact with biological targets, making it a promising candidate for modulating enzyme activity. Recent studies have explored its utility in designing kinase inhibitors, a hot topic in oncology and inflammation research. This aligns with the current trend of targeting protein-protein interactions and signal transduction pathways.

From a synthetic chemistry perspective, the 2-methyl-4-(trifluoromethyl)furan scaffold offers versatility in derivatization. The presence of the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug-like properties. These characteristics are frequently searched by chemists and formulators aiming to improve bioavailability and ADME profiles of lead compounds. Additionally, the furan ring contributes to the molecule's aromaticity, influencing its electronic properties and reactivity.

In agrochemical applications, N-{2-methyl-4-(trifluoromethyl)furan-3-ylmethyl}prop-2-enamide has been investigated for its potential as a pesticide intermediate. The trifluoromethyl group is a common motif in modern agrochemicals due to its ability to enhance pesticidal activity and environmental persistence. This aligns with the industry's focus on developing sustainable crop protection solutions, a topic frequently discussed in agricultural forums and conferences.

The compound's CAS No. 2361656-95-1 serves as a unique identifier, ensuring accurate referencing in patents and scientific literature. Researchers often search for this identifier to access spectral data, synthetic protocols, and safety information. The availability of such data is crucial for reproducibility and scaling up production, which are common challenges in process chemistry.

Another area of interest is the compound's potential in material science. The combination of the furan ring and acrylamide group opens possibilities for polymer chemistry, particularly in creating functionalized polymers with tailored properties. This resonates with the growing demand for smart materials in electronics and coatings industries.

From an analytical standpoint, N-{2-methyl-4-(trifluoromethyl)furan-3-ylmethyl}prop-2-enamide presents interesting challenges and opportunities. The trifluoromethyl group can be detected using 19F NMR spectroscopy, a technique gaining popularity due to its specificity in fluorinated compound analysis. This is particularly relevant given the increasing use of fluorine NMR in quality control and structural elucidation.

In conclusion, N-{2-methyl-4-(trifluoromethyl)furan-3-ylmethyl}prop-2-enamide (CAS No. 2361656-95-1) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural features, particularly the trifluoromethyl-furan hybrid, make it a valuable building block for researchers addressing contemporary challenges in drug discovery, sustainable agriculture, and advanced materials. As interest in fluorinated compounds continues to grow, this molecule is poised to remain a subject of active investigation across multiple disciplines.